Cas no 55005-26-0 (2H-1-Benzopyran-2-one, 7-ethoxy-4-hydroxy-3-nitro-)

• Product name: 2H-1-Benzopyran-2-one, 7-ethoxy-4-hydroxy-3-nitro-
• CAS No: 55005-26-0
• MF: C₁₁H₉NO₆
• MW: 251.19226
• CID: 353078
• PubChem ID: 54732475

2H-1-Benzopyran-2-one, 7-ethoxy-4-hydroxy-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 7-ethoxy-4-hydroxy-3-nitro-
• 7-ethoxy-4-hydroxy-3-nitrochromen-2-one
• 7-Ethoxy-4-hydroxy-3-nitro-2H-1-benzopyran-2-one
• SCHEMBL11847993
• DTXSID00716396
• 55005-26-0

• Inchi： InChI=1S/C11H9NO6/c1-2-17-6-3-4-7-8(5-6)18-11(14)9(10(7)13)12(15)16/h3-5,13H,2H2,1H3
• InChI Key： WRIWCTGCJAGBPC-UHFFFAOYSA-N
• SMILES： C(OC1C=CC2C(O)=C([N+]([O-])=O)C(=O)OC=2C=1)C

Computed Properties

• Exact Mass: 251.04297
• Monoisotopic Mass: 251.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102A^2
• XLogP3: 2.2

Experimental Properties

• PSA: 98.9